Cas no 892854-60-3 (N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide)

• Product Name: N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide
• CAS No: 892854-60-3
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 5842897
• PubChem ID: 7189815
• Update Time: 2025-07-01

N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-3-methoxybenzamide
• N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-3-methoxybenzamide
• AKOS024611883
• CCG-310312
• N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide
• F1822-0098
• 892854-60-3
• HMS1654P20
• N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide

• Inchi： 1S/C16H12N2O4S/c1-20-10-4-2-3-9(5-10)15(19)18-16-17-11-6-12-13(22-8-21-12)7-14(11)23-16/h2-7H,8H2,1H3,(H,17,18,19)
• InChI Key： QWHKLEVWKOEDJD-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC3OCOC=3C=C2S1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide

Comprehensive Overview of N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide (CAS No. 892854-60-3)

The compound N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide, identified by its CAS number 892854-60-3, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science applications. Its intricate molecular framework, featuring a tricyclic core with dioxa, thia, and aza functionalities, positions it as a versatile candidate for drug discovery, particularly in targeting enzyme modulation and receptor binding. Researchers are increasingly exploring its role in neurodegenerative disease therapeutics and anti-inflammatory agents, aligning with current trends in precision medicine.

In the context of modern drug design, 892854-60-3 stands out due to its unique scaffold diversity, which enables interactions with biological targets that are often challenging to address with conventional small molecules. The presence of a methoxybenzamide moiety enhances its pharmacokinetic properties, such as metabolic stability and oral bioavailability, making it a promising lead compound. Recent studies highlight its potential in cancer immunotherapy, where its ability to modulate immune checkpoints has garnered attention. This aligns with the growing demand for next-generation oncology treatments, a hot topic in both academic and industry circles.

From a synthetic chemistry perspective, the preparation of N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3-methoxybenzamide involves multi-step cascade reactions, leveraging transition-metal catalysis and green chemistry principles to optimize yield and purity. Its CAS registry entry (892854-60-3) serves as a critical reference for researchers navigating patent landscapes or conducting structure-activity relationship (SAR) studies. The compound’s heteroatom-rich architecture also makes it a subject of interest in computational chemistry, where molecular docking simulations predict its binding affinities with high accuracy.

Beyond pharmaceuticals, 892854-60-3 has potential applications in advanced materials, particularly in organic electronics and photocatalysts. Its conjugated system and electron-donating groups contribute to tunable optical properties, relevant for OLED development and solar energy conversion. This dual utility in life sciences and materials engineering underscores its interdisciplinary appeal, resonating with trends in sustainable technology.

In summary, CAS No. 892854-60-3 exemplifies innovation at the intersection of medicinal chemistry and materials science. Its complex nomenclature reflects a meticulously designed structure with broad applicability, from targeted therapy to renewable energy solutions. As research progresses, this compound is poised to address some of the most pressing challenges in healthcare and environmental sustainability, making it a focal point for future scientific breakthroughs.